Cas no 247579-52-8 (2-(4-Bromobenzo[d][1,3]dioxol-5-yl)acetic acid)

• Product Name: 2-(4-Bromobenzo[d][1,3]dioxol-5-yl)acetic acid
• CAS No: 247579-52-8
• MF: C₉H₇BrO₄
• MW: 259.053482294083
• CID: 2933190
• Update Time: 2023-08-10

2-(4-Bromobenzo[d][1,3]dioxol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromobenzo[d][1,3]dioxol-5-yl)acetic acid

• Inchi： 1S/C9H7BrO4/c10-8-5(3-7(11)12)1-2-6-9(8)14-4-13-6/h1-2H,3-4H2,(H,11,12)
• InChI Key： FQGFFPQJBRICJT-UHFFFAOYSA-N
• SMILES： BrC1C2=C(C=CC=1CC(=O)O)OCO2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 1.9
• Topological Polar Surface Area: 55.8